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Compound of Interest

Compound Name: 4-Cyclohexyloxane-2,6-dione

Cat. No.: B15321474 Get Quote

Disclaimer: Extensive literature searches did not yield specific biological activity data for 4-

cyclohexyloxy-2,6-dione derivatives. The following application notes and protocols are based

on structurally related cyclohexane derivatives, such as cyclohexane-1,3-dione and

cyclohexanone analogs. These notes are intended to provide a relevant framework for

researchers, scientists, and drug development professionals interested in the potential

biological activities of the target compound class. The presented data and protocols for

analogous compounds can serve as a valuable starting point for designing and conducting

research on 4-cyclohexyloxy-2,6-dione derivatives.

Introduction to Structurally Related Cyclohexane
Derivatives
Cyclohexane and its derivatives are versatile scaffolds in medicinal chemistry, exhibiting a wide

range of biological activities.[1][2] Various modifications of the cyclohexane ring have led to the

development of compounds with antimicrobial, anticancer, anti-inflammatory, and herbicidal

properties. This document focuses on the reported biological activities of cyclohexane-dione

and cyclohexanone derivatives to infer potential applications for the novel 4-cyclohexyloxy-2,6-

dione scaffold.

I. Antiproliferative and Anticancer Activity
Derivatives of the cyclohexane-1,3-dione and cyclohexanone core have demonstrated

significant potential as anticancer agents. These compounds have been shown to inhibit cancer
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cell proliferation through various mechanisms, including the inhibition of critical signaling

pathways.

Data Presentation: Antiproliferative Activity of
Cyclohexanone and Cyclohexa-2,5-diene-1,4-dione
Derivatives

Compound
Class

Derivative
Example

Cell Line
Activity Metric
(IC50)

Reference

C5-Curcuminoid

of 4-

hydroxycyclohex

anone

2,6-

dibenzylidene-4-

hydroxycyclohex

anone

A2780 (ovarian),

C33A (cervix),

MDA-MB-231

(breast)

Not specified in

abstract
[3]

4-Carbonyl-2,6-

dibenzylidenecyc

lohexanone

Compound 13r
Various cancer

cell lines

Potent

antiproliferative

activity

[4]

Cyclohexa-2,5-

diene-1,4-dione

2-hexyl-5-

hydroxycyclohex

a-2,5-diene-1,4-

dione (V)

Various human

tumor cell lines

Prominent

cytotoxicity
[5]

Cyclohexa-2,5-

diene-1,4-dione

2,5-Dimethoxy-3-

hexyl-2,5-

cyclohexadiene-

1,4-dione (XII)

Various human

tumor cell lines

Prominent

cytotoxicity
[5]

Cyclohexa-2,5-

diene-1,4-dione

2-hydroxy-5-

methoxy-3-hexyl-

cyclohexa-2,5-

diene-1,4-dione

(XIII)

Various human

tumor cell lines

Prominent

cytotoxicity
[5]

Signaling Pathway: Inhibition of STAT3 by 4-Carbonyl-
2,6-dibenzylidenecyclohexanone Derivatives
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A series of 4-carbonyl-2,6-dibenzylidenecyclohexanone derivatives have been identified as

inhibitors of the STAT3 signaling pathway, a key regulator of cancer cell proliferation, survival,

and metastasis.[4] The most potent compound, 13r, was found to directly interact with the SH2

domain of STAT3, thereby inhibiting its expression and phosphorylation.[4]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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